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Compound of Interest

Compound Name: Ono-AE3-208

CAS No.: 402473-54-5

Cat. No.: B1677327

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage and administration of

Ono-AE3-208, a selective EP4 receptor antagonist, in various mouse models. The information

is intended to guide researchers in designing and executing in vivo studies to evaluate the

therapeutic potential of this compound.

Mechanism of Action
Ono-AE3-208 is a potent and selective antagonist of the prostaglandin E2 (PGE2) receptor

subtype 4 (EP4).[1][2] The EP4 receptor is a G-protein coupled receptor that, upon binding

PGE2, primarily couples to Gs to activate adenylyl cyclase, leading to an increase in

intracellular cyclic AMP (cAMP) and subsequent activation of protein kinase A (PKA).[3][4]

Emerging evidence also suggests that the EP4 receptor can signal through alternative

pathways, including the phosphatidylinositol 3-kinase (PI3K)/Akt pathway, which is implicated in

cell migration and survival. By blocking the binding of PGE2 to the EP4 receptor, Ono-AE3-208
inhibits these downstream signaling cascades, thereby modulating various physiological and

pathological processes, including inflammation, immune responses, and cancer progression.
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Quantitative Data Summary
The following table summarizes the reported dosages and administration routes of Ono-AE3-
208 in various mouse models.
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Mouse
Model

Mouse
Strain

Dosage
Administrat
ion Route

Vehicle
Key
Findings

Experimental

Autoimmune

Encephalomy

elitis (EAE)

C57BL/6 10 mg/kg/day Oral (per os) Not specified

Suppressed

clinical signs

of EAE.

Prostate

Cancer Bone

Metastasis

Nude

(NU/NU)
10 mg/kg/day

Intraperitonea

l (IP)

Distilled

water

Suppressed

in vivo bone

metastasis of

PC3 cells.

Diabetic

Nephropathy

eNOS-/-

(C57BL/6

background)

10 mg/kg/day
In drinking

water

Drinking

water

Attenuated

the

development

of diabetic

kidney

disease.

UV-induced

Immunosuppr

ession

C57BL/6 50 mg/kg/day
In drinking

water

Drinking

water

Reversed

UV-induced

immunosuppr

ession.

Mammary

Tumor

Metastasis

Not specified Not specified Orally active Not specified

Reduced

metastasis of

mammary

tumor cells.

DSS-induced

Colitis
C57BL/6 Not specified Not specified Not specified

Exacerbated

colitis, similar

to EP4

receptor

deficient

mice.
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Protocol 1: Administration of Ono-AE3-208 in a Mouse
Model of Experimental Autoimmune Encephalomyelitis
(EAE)
This protocol describes the oral administration of Ono-AE3-208 for the prophylactic treatment

of EAE in C57BL/6 mice.

Materials:

Ono-AE3-208

Vehicle for oral administration (e.g., 0.5% methylcellulose in sterile water)

C57BL/6 mice (female, 8-10 weeks old)

MOG35-55 peptide

Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

Pertussis toxin (PTX)

Sterile PBS

Oral gavage needles

Procedure:

EAE Induction:

On day 0, immunize mice subcutaneously with 100-200 µg of MOG35-55 emulsified in

CFA.

Administer 200 ng of PTX intraperitoneally on day 0 and day 2 post-immunization.

Preparation of Ono-AE3-208 Formulation:

Ono-AE3-208 is soluble in DMSO. For oral administration, a suspension is often

prepared.
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To prepare a 1 mg/mL suspension, weigh the required amount of Ono-AE3-208.

Add a small volume of DMSO to dissolve the compound.

Gradually add the vehicle (e.g., 0.5% methylcellulose) while vortexing to create a

homogenous suspension.

Administration of Ono-AE3-208:

Starting from day -1 (one day before immunization) to day 25, administer Ono-AE3-208 at

a dose of 10 mg/kg/day via oral gavage.

The volume of administration should be adjusted based on the individual mouse's body

weight (typically 100-200 µL).

The control group should receive the vehicle only.

Monitoring:

Monitor the mice daily for clinical signs of EAE and record their scores based on a

standardized scale (e.g., 0: no signs; 1: limp tail; 2: hind limb weakness; 3: hind limb

paralysis; 4: forelimb paralysis; 5: moribund).
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Protocol 2: Administration of Ono-AE3-208 in a Mouse
Model of Prostate Cancer Bone Metastasis
This protocol outlines the intraperitoneal administration of Ono-AE3-208 to inhibit bone

metastasis of prostate cancer cells in nude mice.

Materials:

Ono-AE3-208

Sterile distilled water

Luciferase-expressing PC3 prostate cancer cells (PC3-luc)

Nude mice (male, 5-6 weeks old)

Sterile PBS

Insulin syringes

Bioluminescence imaging system

Procedure:

Cell Preparation:

Culture PC3-luc cells to 80-90% confluency.

Harvest the cells and resuspend them in sterile PBS at a concentration of 1 x 10^6

cells/100 µL.

Tumor Cell Inoculation:

On day 0, anesthetize the mice.

Inject 1 x 10^5 PC3-luc cells in 100 µL of PBS into the left cardiac ventricle.

Preparation of Ono-AE3-208 Solution:
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Dissolve Ono-AE3-208 in a minimal amount of DMSO and then dilute with sterile distilled

water to the final desired concentration for injection. The final concentration of DMSO

should be kept low (e.g., <5%). Alternatively, prepare a solution directly in sterile distilled

water if solubility allows for the target dose.

Administration of Ono-AE3-208:

Beginning on day -1 (one day before tumor cell inoculation), administer Ono-AE3-208 at a

dose of 10 mg/kg/day via intraperitoneal injection.

The control group should receive an equal volume of the vehicle (distilled water with the

same percentage of DMSO if used).

Continue daily injections for the duration of the experiment.

Monitoring of Metastasis:

Monitor tumor growth and metastasis formation using bioluminescence imaging every 5-

10 days.

Anesthetize the mice and inject luciferin intraperitoneally.

Image the mice using an in vivo imaging system to quantify the photon flux from the

metastatic lesions.

These protocols provide a starting point for in vivo studies with Ono-AE3-208. Researchers

should optimize the dosage, administration route, and treatment schedule based on their

specific experimental model and research questions. It is also crucial to include appropriate

control groups to ensure the validity of the experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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